Cas no 26861-97-2 (4-Oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoic Acid)

• Product Name: 4-Oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoic Acid
• CAS No: 26861-97-2
• MF: C₆H₇N₃O₃S
• MW: 201.203079462051
• MDL: MFCD01357643
• CID: 879616
• PubChem ID: 329775328
• Update Time: 2026-04-29

4-Oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((1,3,4-Thiadiazol-2-yl)amino)-4-oxobutanoic acid
• 4-Oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoic acid
• 4-oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoic acid(SALTDATA: FREE)
• HMS1616D12
• 4-Oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoic Acid

• MDL： MFCD01357643
• Inchi： InChI=1S/C6H7N3O3S/c10-4(1-2-5(11)12)8-6-9-7-3-13-6/h3H,1-2H2,(H,11,12)(H,8,9,10)
• InChI Key： JYLCXMIWSXYXNE-UHFFFAOYSA-N
• SMILES： O=C(O)CCC(NC1=NN=CS1)=O

Computed Properties

• Exact Mass: 201.02100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.595
• Refractive Index: 1.648
• PSA: 120.42000
• LogP: 0.41440

4-Oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 4-Oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoic Acid

Introduction to 4-Oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoic Acid (CAS No. 26861-97-2)

4-Oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoic Acid, identified by its Chemical Abstracts Service (CAS) number 26861-97-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural framework that combines a butanoic acid moiety with a 1,3,4-thiadiazole scaffold, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents.

The structural composition of 4-Oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoic Acid is characterized by a carboxylic acid group at one end of the butanoic chain and an amino-substituted 1,3,4-thiadiazole ring attached to the fourth carbon atom. The 1,3,4-thiadiazole core is a well-known pharmacophore in medicinal chemistry, recognized for its ability to interact with various biological targets. Its presence in this compound suggests potential applications in modulating biological pathways associated with inflammation, infection, and other metabolic processes.

In recent years, there has been growing interest in heterocyclic compounds that incorporate the 1,3,4-thiadiazole scaffold due to their diverse pharmacological properties. Studies have demonstrated that derivatives of 1,3,4-thiadiazole exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The introduction of an amino group into the 1,3,4-thiadiazole ring further enhances its potential as a bioactive molecule by allowing for additional interactions with biological targets.

The carboxylic acid functionality in 4-Oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoic Acid provides opportunities for further chemical modification. This moiety can be used to form esters or amides, which are common strategies in drug design to improve solubility and bioavailability. Additionally, the carboxylic acid group can participate in salt formation with various cations or anions, facilitating formulation as oral or injectable pharmaceuticals.

One of the most compelling aspects of 4-Oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoic Acid is its potential as a lead compound for drug discovery. The combination of the 1,3,4-thiadiazole pharmacophore and the butanoic acid backbone creates a versatile scaffold that can be modified to target specific biological pathways. Recent research has highlighted the importance of such multifunctional compounds in addressing complex diseases by simultaneously interacting with multiple targets.

Current studies are exploring the pharmacological profile of 4-Oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoic Acid in various disease models. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses. The ability to modulate these pathways could make it a valuable candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease.

The synthesis of 4-Oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoic Acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the 1,3,4-thiadiazole ring through cyclocondensation reactions and subsequent functionalization with an amino group. The introduction of the butanoic acid moiety typically involves carboxylation or esterification techniques.

In terms of physicochemical properties, 4-Oxo- 44-(13 14 - - - - - - - - - - - - -